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Compound Name: (5-Fluoropyridin-3-yl)methylamine

Cat. No.: B1390134 Get Quote

Abstract
(5-Fluoropyridin-3-yl)methylamine (CAS No. 23586-96-1) is a critical heterocyclic building

block in modern medicinal chemistry. The strategic incorporation of a fluorine atom onto the

pyridine ring offers a powerful tool to modulate physicochemical properties such as basicity

(pKa), metabolic stability, and binding interactions, making this reagent highly valuable in the

design of novel therapeutic agents. This guide provides an in-depth analysis of the commercial

supplier landscape for this compound, outlines a robust procurement strategy for research and

development, and details the essential quality control and safety considerations necessary to

ensure experimental integrity and laboratory safety.

Introduction: The Significance of (5-Fluoropyridin-3-
yl)methylamine in Synthesis
The 3-fluoropyridine scaffold is a privileged motif in drug discovery, appearing in numerous

compounds investigated for a range of therapeutic targets. Unlike its 2- and 4-fluoro isomers,

the 3-fluoro substituent is significantly less susceptible to nucleophilic aromatic substitution,

rendering it a metabolically stable handle for molecular design. The methylamine group at the

3-position provides a versatile reactive site for further elaboration, enabling chemists to readily

introduce the fluoropyridine core into target molecules via amide bond formation, reductive

amination, or other standard transformations.
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Given its utility, securing a reliable and high-quality supply of (5-Fluoropyridin-3-
yl)methylamine is a foundational step for any research program leveraging this key

intermediate. This guide is designed to navigate the complexities of sourcing such specialized

reagents.

The Commercial Supplier Landscape
The procurement of specialized reagents like (5-Fluoropyridin-3-yl)methylamine requires

careful evaluation of potential suppliers. The market ranges from large, well-established

distributors to smaller, specialized manufacturers. The choice of supplier can significantly

impact not only the cost and availability but also the quality and consistency of the material,

which is paramount for reproducible research.

Below is a comparative summary of notable commercial suppliers. Note that availability and

pricing are subject to change and should always be confirmed directly with the vendor.

Table 1: Comparative Supplier Analysis for (5-Fluoropyridin-3-yl)methylamine (CAS 23586-

96-1)
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Supplier Typical Purity
Available
Quantities

Catalog
Number
(Example)

Notes

Sigma-Aldrich

(Aldrich)
≥97%

100mg, 250mg,

500mg

SY3371477999

(via Synthonix)

A major

distributor for

Synthonix

Corporation,

offering

convenient

access for many

labs. Known for

robust

documentation.

INDOFINE

Chemical

Company

97% 250mg, 1g 08-3396[1]

Provides smaller,

research-focused

quantities.

Researchers

should request a

lot-specific CoA.

Allfluoro

Pharmaceutical

Co.

Custom purity

available

Bulk and custom

quantities
AF13537[2]

A specialized

manufacturer of

fluorinated

compounds,

potentially

suitable for

scale-up and

bulk orders.

ANGENE (via

Interchim)
Not specified 1g AG002NSE[3]

A supplier of

building blocks;

purity and

detailed

specifications

should be

confirmed before

purchase.
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Apollo Scientific Not specified
Contact for

details
PC50106

A well-known

supplier of fine

chemicals and

intermediates

based in the UK.

Tetrahedron Not specified Various

Multiple

synonyms

listed[4]

A platform that

lists various

suppliers and

synonyms for the

compound.

Strategic Procurement: A Workflow for Scientists
A systematic approach to procurement minimizes risks associated with chemical quality,

delivery times, and regulatory compliance. The process can be broken down into two key

stages: supplier evaluation and the procurement lifecycle.

Supplier Evaluation and Qualification
The initial step is to identify and vet potential suppliers. This goes beyond a simple price

comparison. For critical reagents, especially those intended for multi-stage synthesis or

biological assays, supplier reliability is a key variable.

The following workflow diagram illustrates a robust process for evaluating and selecting a

chemical supplier.
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Supplier Evaluation Workflow

Identify Research Need
(CAS 23586-96-1)

Search Supplier Databases
(e.g., Sigma-Aldrich, PubChem)

Shortlist 2-3 Potential Suppliers

Request Documentation:
- Certificate of Analysis (CoA)

- Safety Data Sheet (SDS)

Evaluate CoA:
- Purity ≥97%?

- Analytical Method Clear?
- Batch Number Present?

Evaluate SDS:
- Clear Handling Instructions?

- GHS Hazards Identified?

Compare Price, Lead Time,
& Technical Support

Select Primary Supplier

Re-evaluate

Initiate Purchase

Supplier Meets Criteria

Click to download full resolution via product page

Caption: A workflow for the systematic evaluation and selection of a chemical supplier.
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The Procurement and Verification Lifecycle
Once a supplier is selected, the procurement process begins. This is not merely an

administrative task; it is an integral part of the experimental process that ensures the correct

material is received, safely handled, and properly documented.

The following flowchart outlines the key steps from purchase to use.
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Chemical Procurement & Verification Process

1. Generate Purchase Order
(Include CAS & Batch No. if possible)

2. Receive Shipment
- Inspect for damage
- Verify label vs. PO

3. Log into Chemical Inventory
- Record Date, Supplier, Lot#

4. Quarantine & Document Review
- Match received CoA to batch

5. (Optional but Recommended)
Internal QC Check

(e.g., NMR, LC-MS)

6. Release for Use
- Store per SDS instructions

Pass

Contact Supplier Technical Support

Fail

Click to download full resolution via product page

Caption: A step-by-step process for chemical procurement, from ordering to laboratory use.

Technical Deep Dive: Quality Control and Safety
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Interpreting the Certificate of Analysis (CoA)
The CoA is the single most important document accompanying a research chemical. It is a

formal record from the supplier's quality control department certifying the material's identity and

purity. Never use a reagent without a batch-specific CoA.

Key Components of a CoA and Their Importance:

Compound Identification: Must clearly state the chemical name, CAS number (23586-96-1),

and molecular formula (C6H7FN2). This confirms you have the correct molecule.

Lot/Batch Number: This unique identifier is crucial for traceability. If an experiment yields

unexpected results, the batch number allows you to investigate whether the starting material

was a potential cause.

Purity Specification and Result: The CoA will list the analytical method used to determine

purity and the result for that specific batch.

Method: For a compound like this, purity is typically determined by High-Performance

Liquid Chromatography (HPLC) or Gas Chromatography (GC). The CoA should specify

the method.

Result: A purity of ≥97% is common for such building blocks. For sensitive applications,

such as late-stage synthesis or biological screening, aiming for the highest available purity

(≥98%) is a prudent choice to minimize confounding variables.[5]

Identity Confirmation: The CoA should also reference how the compound's structure was

confirmed, typically by Nuclear Magnetic Resonance (NMR) spectroscopy (¹H NMR, ¹⁹F

NMR) or Mass Spectrometry (MS). This data proves the molecular structure is correct.

Safety Data Sheet (SDS) Imperatives
The SDS is the primary source of information regarding the hazards, handling, storage, and

emergency measures for a chemical. For (5-Fluoropyridin-3-yl)methylamine, the following

points are critical:
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Hazard Identification: This compound is classified with the GHS pictogram GHS05

(Corrosion) and the hazard statement H314, indicating it "Causes severe skin burns and eye

damage". This classification demands stringent handling protocols.

Personal Protective Equipment (PPE): Due to its corrosive nature, handling requires, at a

minimum:

A properly fitted lab coat.

Chemical-resistant gloves (e.g., nitrile).

Splash-proof safety goggles or a face shield.

All handling of the neat liquid should be performed inside a certified chemical fume hood

to prevent inhalation of any vapors.

Storage: The compound should be stored in a refrigerator as recommended by suppliers.

This is likely to prevent degradation over time. The container must be tightly sealed to

prevent exposure to moisture or air.

Spill and Disposal: The SDS provides specific instructions for neutralizing small spills and the

proper procedures for hazardous waste disposal. All waste must be disposed of according to

institutional and local environmental regulations.

Conclusion
The successful procurement of (5-Fluoropyridin-3-yl)methylamine hinges on a diligent, multi-

faceted approach that integrates supplier evaluation, systematic purchasing protocols, and a

rigorous assessment of quality and safety documentation. By prioritizing suppliers who provide

transparent, comprehensive data and by implementing a robust internal verification and

handling workflow, researchers can ensure the integrity of their starting materials. This

diligence is not merely procedural; it is a fundamental component of generating reliable,

reproducible, and publishable scientific results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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